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Compound of Interest

Compound Name: 3-Methylanisole

cat. No.: B1663972

An In-depth Technical Guide to the Physical Properties of 3-Methylanisole

This technical guide provides a comprehensive overview of the core physical properties of 3-
Methylanisole (CAS No: 100-84-5), also known as 3-methoxytoluene.[1][2] The information is
intended for researchers, scientists, and professionals in drug development and chemical
synthesis. 3-Methylanisole is a colorless to pale yellow liquid with a pleasant, narcissus-like
odor.[2][3][4] It is widely used as an intermediate in the synthesis of dyes, pharmaceuticals,
perfumes, and agrochemicals, and also serves as a solvent.[1][5][6]

Core Physical and Chemical Properties

The fundamental physical and chemical identifiers for 3-Methylanisole are summarized below.

Identifier Value

CAS Number 100-84-5[7]

Molecular Formula CsH100[5][8]

Molecular Weight 122.16 g/mol [2][5][7][8]

IUPAC Name 1-methoxy-3-methylbenzene[1][2]

Synonyms 3-Methoxytoluene, m-Methylanisole, m-Cresol
methyl ether[1][5]

SMILES COclccece(C)el[7]

InChl Key OSIGJGFTADMDOB-UHFFFAQYSA-N][7]
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Quantitative Physical Data

The key physical properties of 3-Methylanisole are presented in the table below for easy
reference and comparison. These values are critical for handling, storage, and application in
various experimental and industrial settings.

Property Value Conditions
Melting Point -47 °C at 760 mmHg[3][5][9]
Boiling Point 175-176 °C at 760 mmHg (lit.)[3][5]
Density 0.969 g/mL at 25 °C (lit.)[3][51[7]
Refractive Index (n_D) 1.513 at 20 °C (lit.)[3][5]1[7]
Vapor Pressure 1.8 mmHg at 25 °C[5][9]
Flash Point 52 °C (125.6 °F) closed cup[7]
Solubility Insoluble in water; Soluble in

alcohol
LogP (o/w) 2.660 -[3][6]

Experimental Protocols for Property Determination

The following sections detail the standard experimental methodologies for determining the key
physical properties of liquid compounds like 3-Methylanisole.

Boiling Point Determination (Capillary Method)

The boiling point is a fundamental property for characterizing and purifying liquids.[10] The
capillary method is a common micro-scale technique that requires only a small amount of the
sample.[11]

Principle: A liquid's boiling point is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[12] In this method, the sample is heated, and the
temperature at which a rapid stream of bubbles emerges from an inverted capillary tube, and
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subsequently, the liquid re-enters the capillary upon cooling, is recorded as the boiling point.
[11][13]

Procedure:

o A small amount of 3-Methylanisole is placed into a small test tube or sample tube.
o Acapillary tube, sealed at one end, is inverted and placed into the liquid.

o The sample tube is attached to a thermometer.

e The assembly is heated in a Thiele tube or a melting point apparatus.[11][14]

e The apparatus is heated gently until a continuous and rapid stream of bubbles exits the
inverted capillary.[13]

e The heat source is then removed, and the apparatus is allowed to cool slowly.

e The boiling point is the temperature recorded the moment the bubbling stops and the liquid
begins to be drawn up into the capillary tube.[11][12][13]
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Prepare Sample:
Fill tube with 3-Methylanisole,
insert inverted capillary.

Assemble Apparatus:
Attach sample tube to thermometer,
place in Thiele tube.

Heat Gently:
Apply heat until a rapid stream
of bubbles emerges.

Cool System:
Remove heat and allow
the apparatus to cool.

Observe & Record:
Note temperature when liquid
enters the capillary.

Boiling Point
Determined

Click to download full resolution via product page

Boiling Point Determination Workflow
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Melting Point Determination

For 3-Methylanisole, which has a melting point of -47°C, this procedure would require a
specialized low-temperature apparatus. The general principle, however, remains the same as
for solids at room temperature.[3][5]

Principle: The melting point is the temperature at which a substance transitions from a solid to
a liquid state. For a pure crystalline compound, this occurs over a narrow temperature range.
[15] Impurities typically lower and broaden the melting range.[16]

Procedure (General Capillary Method):

The sample of 3-Methylanisole is first frozen solid.

o A small amount of the frozen, powdered sample is packed into a capillary tube sealed at one
end.[17]

e The capillary tube is placed into a melting point apparatus equipped with a cooling stage.[17]

e The temperature is gradually increased at a controlled rate (e.g., 1-2°C per minute) near the
expected melting point.

e The sample is observed through a magnifying lens.

e The melting point range is recorded from the temperature at which the first drop of liquid
appears to the temperature at which the entire sample becomes a clear liquid.[18]
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Sample Preparation:
Freeze 3-Methylanisole and
pack into capillary tube.

Apparatus Setup:
Place capillary in a
low-temp melting point apparatus.

Controlled Heating:
Increase temperature slowly
(1-2°C / min).

Observe Melting:
Monitor for the first sign of
liquefaction.

Record Range:
Note temperature from first drop
to complete liquefaction.

Melting Point
Determined

Click to download full resolution via product page

Melting Point Determination Workflow
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Refractive Index Determination

The refractive index is a measure of how light propagates through a substance and is a
valuable property for identifying a liquid and assessing its purity.

Principle: The refractive index (n) of a medium is the ratio of the speed of light in a vacuum to
the speed of light in that medium. It is typically measured using a refractometer, which operates
on the principle of refraction or total internal reflection.

Procedure (Using an Abbe Refractometer):

o Calibrate the refractometer using a standard liquid with a known refractive index, such as
distilled water.

o Ensure the prism surfaces of the refractometer are clean and dry.
e Apply a few drops of 3-Methylanisole to the surface of the measuring prism.
o Close the prisms together to spread the liquid into a thin film.

o While looking through the eyepiece, adjust the control knob until the light and dark fields are
sharply focused and intersect the crosshairs.

« If a color fringe is visible, adjust the chromatic dispersion compensator to eliminate it.

o Read the refractive index value from the instrument's scale. Record the temperature, as the
refractive index is temperature-dependent.
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Prepare Refractometer:
Calibrate with a standard
and clean the prisms.

Apply Sample:
Place a few drops of
3-Methylanisole on the prism.

Adjust View:
Focus the eyepiece until the
light/dark boundary is sharp.

Compensate:
Remove color fringes using
the dispersion compensator.

Read & Record:
Read the refractive index value
from the scale and note temperature.

Refractive Index
Determined
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Setup:
Measure 10 mL of solvent
(e.g., water) into a test tube.

:

Add Solute:
Add a small amount of
3-Methylanisole to the solvent.

:

Mix Thoroughly:
Stopper the tube and shake
vigorously.

Observe Result:
Allow mixture to settle. Check for
homogeneity or phase separation.

Solubility
Characterized

If layers form If uniform

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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